Cas no 2216750-84-2 (2-((6-Amino-1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)oxy)-N-methylacetamide)

• Product Name: 2-((6-Amino-1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)oxy)-N-methylacetamide
• CAS No: 2216750-84-2
• MF: C₁₃H₁₅N₃O₃
• MW: 261.279
• CID: 4729203
• PubChem ID: 133080704
• Update Time: 2024-11-07

2-((6-Amino-1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)oxy)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((6-Amino-1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)oxy)-N-methylacetamide
• AK00739395
• CID 133080704
• Acetamide, 2-[(6-amino-1,2-dihydro-1-methyl-2-oxo-3-quinolinyl)oxy]-N-methyl-
• 2-[(6-Amino-1,2-dihydro-1-methyl-2-oxo-3-quinolinyl)oxy]-N-methylacetamide
• 2216750-84-2
• CS-0141253
• 2-(6-amino-1-methyl-2-oxoquinolin-3-yl)oxy-N-methylacetamide
• BS-16643
• DB-134223
• D80213
• AKOS037649122
• SB72098
• SCHEMBL20267767

• Inchi： 1S/C13H15N3O3/c1-15-12(17)7-19-11-6-8-5-9(14)3-4-10(8)16(2)13(11)18/h3-6H,7,14H2,1-2H3,(H,15,17)
• InChI Key： TYKIXFBEVPTUMM-UHFFFAOYSA-N
• SMILES： O(CC(NC)=O)C1C(N(C)C2C=CC(=CC=2C=1)N)=O

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 0.4

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 571.0±50.0 °C(Predicted)
• pka: 14.76±0.46(Predicted)

2-((6-Amino-1-methyl-2-oxo-1,2-dihydroquinolin-3-yl)oxy)-N-methylacetamide Security Information

• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature